Cas no 69928-34-3 (1,4-diethyl-1,4-bis(naphthalen-1-ylmethyl)piperazinediium dichloride)

1,4-diethyl-1,4-bis(naphthalen-1-ylmethyl)piperazinediium dichloride structure
69928-34-3 structure
Product Name:1,4-diethyl-1,4-bis(naphthalen-1-ylmethyl)piperazinediium dichloride
CAS No:69928-34-3
MF:C30H36Cl2N2
MW:495.526246070862
CID:1740272
PubChem ID:3053439
Update Time:2025-04-21

1,4-diethyl-1,4-bis(naphthalen-1-ylmethyl)piperazinediium dichloride Chemical and Physical Properties

Names and Identifiers

    • 1,4-diethyl-1,4-bis(naphthalen-1-ylmethyl)piperazinediium dichloride
    • 1,4-diethyl-1,4-bis(naphthalen-1-ylmethyl)piperazine-1,4-diium,dichloride
    • 1,4-Diethyl-1,4-bis[(naphthalen-1-yl)methyl]piperazine-1,4-diium dichloride
    • DTXSID00990194
    • 1,4-Bis(naphthylmethyl)-1,4-diethylpiperazinium dichloride
    • Piperazinium, 1,4-bis(alpha-naphthylmethyl)-1,4-diethyl-, dichloride
    • 69928-34-3
    • Inchi: 1S/C30H36N2.2ClH/c1-3-31(23-27-15-9-13-25-11-5-7-17-29(25)27)19-21-32(4-2,22-20-31)24-28-16-10-14-26-12-6-8-18-30(26)28;;/h5-18H,3-4,19-24H2,1-2H3;2*1H/q+2;;/p-2
    • InChI Key: BFSDZDZMCANBLR-UHFFFAOYSA-L
    • SMILES: [Cl-].[Cl-].[N+]1(CC)(CC2=CC=CC3C=CC=CC2=3)CC[N+](CC)(CC2=CC=CC3C=CC=CC2=3)CC1

Computed Properties

  • Exact Mass: 457.944
  • Monoisotopic Mass: 494.2255545g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 6
  • Complexity: 540
  • Covalently-Bonded Unit Count: 3
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų

Experimental Properties

  • PSA: 0
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